Cas no 55171-74-9 (4-methoxybicyclo[4.2.0]octa-1,3,5-trien-7-amine)

• Product Name: 4-methoxybicyclo[4.2.0]octa-1,3,5-trien-7-amine
• CAS No: 55171-74-9
• MF: C₉H₁₁NO
• MW: 149.189742326736
• CID: 5280278
• Update Time: 2026-03-09

4-methoxybicyclo[4.2.0]octa-1,3,5-trien-7-amine Chemical and Physical Properties

Names and Identifiers

• Bicyclo[4.2.0]octa-1,3,5-trien-7-amine, 4-methoxy-
• 4-methoxybicyclo[4.2.0]octa-1,3,5-trien-7-amine

• Inchi： 1S/C9H11NO/c1-11-7-3-2-6-4-9(10)8(6)5-7/h2-3,5,9H,4,10H2,1H3
• InChI Key： UFTXVTAWYKFFLJ-UHFFFAOYSA-N
• SMILES： C12C(C(N)C1)=CC(OC)=CC=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 4-methoxybicyclo[4.2.0]octa-1,3,5-trien-7-amine

Professional Introduction to 4-methoxybicyclo[4.2.0]octa-1,3,5-trien-7-amine (CAS No. 55171-74-9)

4-methoxybicyclo[4.2.0]octa-1,3,5-trien-7-amine, identified by the Chemical Abstracts Service Number (CAS No.) 55171-74-9, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This tricyclic amine features a unique bicyclic framework with a methoxy substituent and an amine functional group, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 4-methoxybicyclo[4.2.0]octa-1,3,5-trien-7-amine consists of three fused rings, including two cyclohexane rings and one cyclopentane ring, which contribute to its rigid conformation. The presence of the methoxy group at the 4-position and the amine group at the 7-position introduces specific electronic and steric properties that can influence its biological activity. This compound belongs to the class of tricyclic compounds, which are well-known for their potential pharmacological properties due to their ability to interact with biological targets in unique ways.

In recent years, there has been growing interest in tricyclic compounds as scaffolds for drug development due to their favorable pharmacokinetic properties and potential for binding to biological targets with high affinity. The bicyclo[4.2.0]octa-1,3,5-trien core structure of 4-methoxybicyclo[4.2.0]octa-1,3,5-trien-7-amine is particularly noteworthy because it combines elements of both aromatic and aliphatic systems, which can enhance its interactions with biological receptors.

One of the most compelling aspects of 4-methoxybicyclo[4.2.0]octa-1,3,5-trien-7-amine is its potential as a precursor or intermediate in the synthesis of more complex bioactive molecules. The amine functional group at the 7-position provides a site for further chemical modification, allowing researchers to explore various derivatives with tailored biological activities. This flexibility makes it an attractive candidate for medicinal chemists seeking to develop novel therapeutic agents.

Recent studies have highlighted the importance of tricyclic compounds in addressing various therapeutic challenges. For instance, compounds with similar structural motifs have been investigated for their potential in treating neurological disorders, inflammation, and infectious diseases. The unique structural features of 4-methoxybicyclo[4.2.0]octa-1,3,5-trien-7-amine, including its rigid bicyclic core and functional groups, suggest that it may exhibit similar properties and could be a valuable addition to the pharmacological toolkit.

The synthesis of 4-methoxybicyclo[4.2.0]octa-1,3,5-trien-7-amine presents both challenges and opportunities for organic chemists. The construction of the bicyclic framework requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed reactions and intramolecular cyclizations, have been employed to achieve this goal. These techniques not only facilitate the synthesis but also allow for the introduction of additional functional groups at strategic positions within the molecule.

The biological evaluation of 4-methoxybicyclo[4.2.0]octa-1,3,5-trien-7-amine has only just begun to scratch the surface of its potential applications. Initial studies have shown promising results in vitro, where the compound demonstrates interactions with various biological targets relevant to drug discovery. These preliminary findings warrant further investigation into its pharmacological profile and potential therapeutic applications.

In conclusion,4-methoxybicyclo[4.2.0]octa-1,3,5-trien-7-amine (CAS No. 55171-74-9) is a structurally intriguing compound with significant potential in pharmaceutical research and development。 Its unique chemical framework and functional groups make it an attractive candidate for further exploration as a lead compound or intermediate in drug discovery。 As research continues，it is likely that new insights into its biological activity and therapeutic potential will emerge，further solidifying its importance in medicinal chemistry。